molecular formula C11H12ClN3O B8403988 Ethyl (1,2,4-triazol-1-yl)-p-chlorobenzyl ether

Ethyl (1,2,4-triazol-1-yl)-p-chlorobenzyl ether

Cat. No.: B8403988
M. Wt: 237.68 g/mol
InChI Key: XVNAZZDOPVMNEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl (1,2,4-triazol-1-yl)-p-chlorobenzyl ether is a useful research compound. Its molecular formula is C11H12ClN3O and its molecular weight is 237.68 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12ClN3O

Molecular Weight

237.68 g/mol

IUPAC Name

1-[(4-chlorophenyl)-ethoxymethyl]-1,2,4-triazole

InChI

InChI=1S/C11H12ClN3O/c1-2-16-11(15-8-13-7-14-15)9-3-5-10(12)6-4-9/h3-8,11H,2H2,1H3

InChI Key

XVNAZZDOPVMNEM-UHFFFAOYSA-N

Canonical SMILES

CCOC(C1=CC=C(C=C1)Cl)N2C=NC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

The diethyl acetal of p-chlorobenzaldehyde (4.28 g) was reacted with acetyl chloride (2.34 g) in the presence of a trace of copper bronze. The product was reacted with 1,2,4-triazole (2.8 g) to give the title compound as a viscous oil.
[Compound]
Name
diethyl acetal
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
4.28 g
Type
reactant
Reaction Step One
Quantity
2.34 g
Type
reactant
Reaction Step One
Name
copper bronze
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Quantity
2.8 g
Type
reactant
Reaction Step Two

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